Cas no 2171191-85-6 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3,3-dimethylbutanoic acid)

• Product Name: (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3,3-dimethylbutanoic acid
• CAS No: 2171191-85-6
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6334729
• PubChem ID: 165814912
• Update Time: 2025-10-22

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3,3-dimethylbutanoic acid
• (2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3,3-dimethylbutanoic acid
• EN300-1484688
• 2171191-85-6

• Inchi： 1S/C28H28N2O5/c1-28(2,3)24(26(32)33)30-25(31)17-9-8-10-18(15-17)29-27(34)35-16-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h4-15,23-24H,16H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)/t24-/m0/s1
• InChI Key： OSJAZPJMZHAMMG-DEOSSOPVSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(N[C@@H](C(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3,3-dimethylbutanoic acid

Introduction to (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3,3-dimethylbutanoic Acid (CAS No. 2171191-85-6)

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3,3-dimethylbutanoic acid (CAS No. 2171191-85-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a substituted phenylformamido moiety. These structural elements contribute to its potential applications in various biological and therapeutic contexts.

The Fmoc protecting group is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. This makes the compound particularly useful in the synthesis of peptides and peptidomimetics, which are essential in the development of novel drugs and therapeutic agents. The phenylformamido moiety, on the other hand, imparts additional functional groups that can interact with biological targets, enhancing the compound's pharmacological properties.

Recent studies have highlighted the potential of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3,3-dimethylbutanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The anti-inflammatory properties are attributed to its ability to inhibit pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. In cancer research, the compound has been found to induce apoptosis in cancer cells by targeting specific signaling pathways.

In addition to its therapeutic potential, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3,3-dimethylbutanoic acid has also been explored for its use in diagnostic applications. Its unique chemical structure allows it to be labeled with various imaging agents, making it a valuable tool in molecular imaging techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI). These applications have significant implications for early detection and monitoring of diseases.

The synthesis of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3,3-dimethylbutanoic acid involves several steps, including the protection of amino groups with Fmoc, the formation of the phenylformamido moiety, and the final deprotection step. Each step requires precise control over reaction conditions to ensure high yields and purity. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the production process and improve scalability.

The physical and chemical properties of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3,3-dimethylbutanoic acid have been extensively studied. It is a white crystalline solid with a molecular weight of 485.56 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase reactions.

From a safety perspective, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3,3-dimethylbutanoic acid is generally considered safe for laboratory use when proper handling protocols are followed. However, it is important to note that like many organic compounds, it should be handled with care to avoid inhalation or skin contact. Appropriate personal protective equipment (PPE) such as gloves and goggles should be worn during handling.

In conclusion, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3,3-dimethylbutanoic acid (CAS No. 2171191-85-6) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physical properties make it an attractive candidate for further investigation and development into novel therapeutic agents and diagnostic tools.